Cas no 1337824-46-0 (2-(1-amino-2-hydroxyethyl)benzene-1,3,5-triol)

• Product Name: 2-(1-amino-2-hydroxyethyl)benzene-1,3,5-triol
• CAS No: 1337824-46-0
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 6078537
• PubChem ID: 76222355
• Update Time: 2025-05-30

2-(1-amino-2-hydroxyethyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2-hydroxyethyl)benzene-1,3,5-triol
• EN300-1826463
• 1337824-46-0

• Inchi： 1S/C8H11NO4/c9-5(3-10)8-6(12)1-4(11)2-7(8)13/h1-2,5,10-13H,3,9H2
• InChI Key： JEHJPXYEDHRSIK-UHFFFAOYSA-N
• SMILES： OCC(C1C(=CC(=CC=1O)O)O)N

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Additional information on 2-(1-amino-2-hydroxyethyl)benzene-1,3,5-triol

2-(1-Amino-2-Hydroxyethyl)benzene-1,3,5-Triol (CAS No. 1337824-46-0): A Comprehensive Overview

2-(1-Amino-2-Hydroxyethyl)benzene-1,3,5-triol (CAS No. 1337824-46-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, also known as trihydroxybenzene amino alcohol, is characterized by its aromatic ring substituted with a triol group and an amino alcohol moiety. The combination of these functional groups endows the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 2-(1-Amino-2-Hydroxyethyl)benzene-1,3,5-triol is particularly noteworthy. The triol group (three hydroxyl groups) on the benzene ring provides the molecule with high polarity and the ability to form hydrogen bonds, which are crucial for its solubility in water and its interactions with biological macromolecules. The amino alcohol moiety further enhances its reactivity and potential for forming complexes with metal ions, which can be leveraged in various applications such as chelation therapy and drug delivery systems.

In recent years, significant progress has been made in understanding the biological activities of 2-(1-Amino-2-Hydroxyethyl)benzene-1,3,5-triol. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit oxidative stress. This makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Moreover, 2-(1-Amino-2-Hydroxyethyl)benzene-1,3,5-triol has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This property suggests that it could be useful in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The potential of 2-(1-Amino-2-Hydroxyethyl)benzene-1,3,5-triol as an antiviral agent has also been explored. Research has shown that it can interfere with the replication cycle of certain viruses by binding to viral proteins or host cell receptors. This makes it a potential lead compound for the development of antiviral drugs against emerging viral threats.

In addition to its direct biological activities, 2-(1-Amino-2-Hydroxyethyl)benzene-1,3,5-triol has been studied for its role as a scaffold in drug design. Its unique structural features make it an excellent starting point for the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers have used this compound as a building block to create novel derivatives with improved pharmacokinetic profiles and reduced toxicity.

The safety profile of 2-(1-Amino-2-Hydroxyethyl)benzene-1,3,5-triol is another important aspect that has been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 2-(1-Amino-2-Hydroxyethyl)benzene-1,3,5-triol (CAS No. 1337824-46-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in drug discovery and development.